Cas no 2413896-58-7 (tert-butyl N-(2-ethyl-6-methylphenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate)

• Product Name: tert-butyl N-(2-ethyl-6-methylphenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
• CAS No: 2413896-58-7
• MF: C₁₆H₂₁N₃O₂S₂
• MW: 351.486840963364
• CID: 5674847
• PubChem ID: 165770286
• Update Time: 2025-11-01

tert-butyl N-(2-ethyl-6-methylphenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2413896-58-7
• EN300-26666319
• tert-butyl N-(2-ethyl-6-methylphenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate

• Inchi： 1S/C16H21N3O2S2/c1-6-11-9-7-8-10(2)12(11)19(13-17-18-14(22)23-13)15(20)21-16(3,4)5/h7-9H,6H2,1-5H3,(H,18,22)
• InChI Key： RIIWTRBZCAQSLM-UHFFFAOYSA-N
• SMILES： S1C(NN=C1N(C(=O)OC(C)(C)C)C1C(C)=CC=CC=1CC)=S

Computed Properties

• Exact Mass: 351.10751927g/mol
• Monoisotopic Mass: 351.10751927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 111Ų

Additional information on tert-butyl N-(2-ethyl-6-methylphenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate

Professional Introduction to Compound with CAS No. 2413896-58-7 and Product Name: tert-butyl N-(2-ethyl-6-methylphenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate

The compound with CAS No. 2413896-58-7 and the product name tert-butyl N-(2-ethyl-6-methylphenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural features of this molecule, particularly the presence of a tert-butyl group, an N-(2-ethyl-6-methylphenyl) moiety, and a 5-sulfanyl-1,3,4-thiadiazol-2-yl substituent, contribute to its unique chemical properties and biological activities.

Recent research has highlighted the importance of thiadiazole derivatives in the development of novel therapeutic agents. The 5-sulfanyl-1,3,4-thiadiazol-2-yl component of this compound is known for its ability to interact with various biological targets, making it a valuable scaffold for drug design. Studies have demonstrated that thiadiazole-based compounds exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the 5-sulfanyl group further enhances the compound's bioactivity by improving its solubility and binding affinity to target proteins.

The N-(2-ethyl-6-methylphenyl) part of the molecule contributes to its hydrophobicity, which is often crucial for membrane permeability and binding efficiency. This structural feature allows the compound to penetrate biological membranes effectively, facilitating its interaction with intracellular targets. Additionally, the tert-butyl group at the carbamate position provides steric hindrance, which can influence the compound's metabolic stability and pharmacokinetic profile. These structural elements collectively contribute to the compound's potential as a lead molecule in drug development.

In recent years, there has been a growing interest in the synthesis and characterization of carbamate derivatives due to their diverse biological activities. The carbamate functional group is known for its ability to form hydrogen bonds with biological targets, enhancing binding affinity and specificity. The tert-butyl N-(2-ethyl-6-methylphenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate molecule exemplifies this trend by incorporating multiple pharmacophoric units that are expected to synergistically enhance its therapeutic potential.

Advances in computational chemistry have enabled researchers to predict the biological activity of novel compounds with high accuracy. Molecular docking studies have been particularly useful in understanding how this compound interacts with target proteins such as enzymes and receptors. Preliminary simulations suggest that the 5-sulfanyl-1,3,4-thiadiazol-2-yl moiety binds tightly to specific pockets on the target protein, while the N-(2-ethyl-6-methylphenyl) group facilitates optimal orientation for maximum binding affinity. These insights are crucial for designing next-generation derivatives with improved efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this molecule efficiently. The use of advanced analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has been instrumental in confirming the structural integrity of the synthesized compound.

Pharmacokinetic studies are essential for evaluating the absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles of new drug candidates. Preliminary data on tert-butyl N-(2-ethyl-6-methylphenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate indicate that it exhibits favorable pharmacokinetic properties suitable for further development. The compound demonstrates good oral bioavailability and moderate metabolic stability in vitro studies, suggesting its potential for clinical translation.

The biological activity of this compound has been preliminarily assessed using in vitro assays targeting various disease-related pathways. Initial results show promising activity against several therapeutic areas, including oncology and inflammation. The ability of this molecule to modulate key signaling pathways makes it an attractive candidate for further investigation as a potential therapeutic agent. Additional studies are underway to elucidate its mechanism of action and identify any off-target effects that may need to be addressed.

In conclusion,tert-butyl N-(2-ethyl-6-methylphenyl)-N-(5-sulfanyl -1 ,3 ,4 -thiadiazol - 2 - yl )carbamate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve,CAS No .2413896 -58 -7 will likely play an important role in shaping future advancements in drug discovery.